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CAS No.: 66320-36-3
Cat. No.: B8822062
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Executive Summary & Nomenclature Clarification

In chemical databases, CAS 31690-11-6 is occasionally misattributed or truncated in
automated registries as "L-Glutamic acid, N-(1-oxopropyl)-". However, rigorous structural
validation confirms that CAS 31690-11-6 uniquely identifies Arfolitixorin (also known as
[6R]-5,10-methylenetetrahydrofolic acid or 5,10-Methylene-THF) [1].

The true IUPAC nomenclature for this compound is L-Glutamic acid, N-[4-[(6aR)-3-amino-
1,2,5,6,6a,7-hexahydro-1-oxoimidazo[1,5-f]pteridin-8(9H)-yl]benzoyl]-. The erroneous "1-
oxopropyl" designation is a known database truncation of the complex "1-oxoimidazo..."
pteridine-benzoyl moiety.

As a Senior Application Scientist, | have structured this technical whitepaper to provide an
authoritative, E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) aligned
guide on the true chemical identity of CAS 31690-11-6. This document serves as both a
comprehensive Material Safety Data Sheet (MSDS) and an in-depth mechanistic guide for its
application as a biomodulator in oncology|[2].
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Section 1: Chemical Identity & Physicochemical
Profile

Arfolitixorin is the biologically active [6R]-isomer of 5,10-methylenetetrahydrofolate ([6R]-
MTHF). Unlike traditional folate biomodulators (e.g., Leucovorin), which are racemic mixtures
requiring multi-step intracellular enzymatic activation, Arfolitixorin is an immediately active co-
factor [3]. It is typically formulated as a hemisulfate salt to enhance its ex vivo stability [4].

Table 1: Physicochemical Properties of CAS 31690-11-6

Property Specification / Value

) Arfolitixorin; [6R]-5,10-methylenetetrahydrofolic
Chemical Name

acid
CAS Registry Number 31690-11-6
Molecular Formula C20H23N706
Molecular Weight 457.44 g/mol
Appearance Pale yellow to off-white lyophilized powder

Solubilit Soluble in aqueous buffers (pH > 6.5); poorly
olubili
Y soluble in organic solvents

Topological Polar Surface Area 190 A2

. - Highly susceptible to oxidation and
Stability Vulnerabilities )
photodegradation

Section 2: Material Safety Data Sheet (MSDS) Core

The handling of Arfolitixorin requires stringent environmental controls due to the inherent
instability of the reduced pteridine ring structure.

Hazard Identification (GHS Classification)

e Health Hazards: May cause respiratory irritation (Category 3). May cause skin and eye
irritation (Category 2).
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e Environmental Hazards: Not acutely toxic to aquatic life, but disposal should follow
institutional biohazard protocols.

» Signal Word: Warning.

Handling and Storage Protocols

e Long-Term Storage (API): Must be stored at -20°C to -80°C under an inert atmosphere
(Nitrogen or Argon) [5].

» Short-Term Storage (Formulated Vials): 2°C to 8°C. Reconstituted solutions must be kept at
room temperature and utilized within 2 hours to prevent oxidative degradation [4].

 Light Protection: The compound is highly photosensitive. All handling must occur in amber
vials or tubes wrapped in aluminum foil.

» Electrostatic Discharge: Prevent fire caused by electrostatic discharge when handling the dry
micronized powder [5].

Personal Protective Equipment (PPE)

» Respiratory: N95 or equivalent particulate respirator when handling dry powder outside a
containment hood.

» Dermal/Eye: Nitrile gloves (double-gloving recommended for clinical prep), chemical safety
goggles, and a fluid-resistant lab coat.

Section 3: Mechanistic Pharmacology & Biological
Pathways

The clinical value of Arfolitixorin lies in its synergistic causality with the chemotherapeutic agent
5-Fluorouracil (5-FU).

5-FU exerts its cytotoxic effect by metabolizing into 5-fluoro-2'-deoxyuridine-5'-monophosphate
(FAUMP). FAUMP inhibits Thymidylate Synthase (TS), the rate-limiting enzyme for de novo
synthesis of deoxythymidine monophosphate (dTMP), leading to "thymineless death” in tumor
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cells [1]. However, this inhibition is reversible and weak unless stabilized by a reduced folate
cofactor.

Arfolitixorin directly binds to the TS-FAUMP complex, forming a highly stable ternary complex
(TS + FAUMP +[6R]-MTHF). Because Arfolitixorin bypasses the metabolic bottlenecks required
to activate Leucovorin, it ensures maximal TS inhibition regardless of the patient's folate
pathway gene expression [3].
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Figure 1: Mechanistic pathway of Arfolitixorin stabilizing the TS-FAUMP ternary complex.

Section 4: Experimental Workflows & Protocols

To ensure reproducibility and self-validating results, the following protocol details the in vitro
Thymidylate Synthase (TS) Inhibition Assay. This assay quantifies the biomodulatory efficacy of
Arfolitixorin.

Protocol: In Vitro Thymidylate Synthase (TS) Inhibition
Assay
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Objective: To measure the depletion of dTMP production as a function of ternary complex

stability.

Step-by-Step Methodology:

Reagent Preparation (Critical Step): Reconstitute Arfolitixorin hemisulfate (CAS 31690-11-6)
in a degassed, nitrogen-purged assay buffer (50 mM Tris-HCI, pH 7.4, 1 mM EDTA, 10 mM
DTT) to a stock concentration of 10 mM. Causality: DTT and nitrogen purging prevent the
rapid oxidation of the [6R]-MTHF pteridine ring, which would otherwise yield false-negative
binding affinities.

Enzyme Setup: Pre-incubate 50 nM of purified human Thymidylate Synthase (hTS) in the
assay buffer at 37°C for 5 minutes.

Substrate Addition: Add 10 uM of dUMP (natural substrate) and varying concentrations of
FAUMP (1 nM to 1 uM) to the enzyme mixture.

Reaction Initiation: Add Arfolitixorin (final concentration 10 uM) to initiate the formation of the
inhibitory ternary complex. Include a vehicle control (buffer only) and a comparator control
(Leucovorin).

Incubation: Incubate the reaction mixture at 37°C for exactly 30 minutes.

Termination: Terminate the reaction by adding 10% Trichloroacetic acid (TCA) (1:1 v/v) to
precipitate the proteins. Causality: Immediate acid quenching locks the reaction state,
preventing post-incubation enzymatic drift.

Quantification: Centrifuge the samples at 15,000 x g for 10 minutes at 4°C. Extract the
supernatant and analyze via LC-MS/MS to quantify the residual dUMP and the synthesized
dTMP.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Reconstitute Arfolitixorin 2. Prepare hTS Enzyme &
(Degassed Buffer, Protect from Light) FAUMP / dUMP Substrates

3. Incubate Ternary Reaction
(37°C, 30 min)

4. Terminate Reaction
(Add 10% TCA & Centrifuge)

5. LC-MS/MS Quantification
of dTMP Depletion

Click to download full resolution via product page

Figure 2: Experimental workflow for the in vitro TS Inhibition Assay.
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 To cite this document: BenchChem. [Technical Guide & Material Safety Data Sheet (MSDS):
CAS 31690-11-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822062/docs#technical-guide-material-safety-data-
sheet-msds-cas-31690-11-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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